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Compound of Interest

Compound Name: Dibutyl dodecanedioate

Cat. No.: B106364 Get Quote

Essential Safety & Handling: Dibutyl
Dodecanedioate
Disclaimer: A comprehensive Safety Data Sheet (SDS) for Dibutyl Dodecanedioate (CAS No.

15677-90-4) was not readily available in public search results. The following guidance is based

on general laboratory safety protocols and information for structurally similar chemicals. It is

imperative to consult a specific SDS for this chemical if available and to conduct a thorough risk

assessment before use.

Immediate Safety Information
This guide provides essential safety, handling, and disposal information for laboratory

professionals working with Dibutyl dodecanedioate. Given its use as a skin conditioning agent

and fragrance ingredient in cosmetics, it is generally considered to have a low hazard profile for

this application; however, in a research setting with larger quantities and different potential

exposures, caution is warranted.

Physical and Chemical Properties
The following table summarizes key quantitative data for Dibutyl dodecanedioate.
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Property Value

Molecular Formula C₂₀H₃₈O₄[1][2]

Molecular Weight 342.51 g/mol [1][2]

Boiling Point 375.2 °C at 760 mmHg[1]

Flash Point 168.2 °C[1]

Density 0.936 g/cm³[1]

Personal Protective Equipment (PPE)
A risk assessment should always be performed to determine the appropriate PPE. The

following are general recommendations for handling Dibutyl dodecanedioate in a laboratory

setting.

Protection Type Recommended Equipment Justification

Eye/Face Protection
Safety glasses with side

shields or goggles.[3]
Protects against splashes.

Skin Protection
Chemically resistant gloves

(e.g., Nitrile) and a lab coat.
Prevents direct skin contact.

Respiratory Protection

Generally not required if

handled with adequate

ventilation. Use a respirator if

vapors/aerosols are

generated.[4]

Minimizes inhalation exposure.

Handling and Storage Workflow
Proper handling and storage are crucial to maintaining a safe laboratory environment. Always

handle Dibutyl dodecanedioate in a well-ventilated area.

Diagram 1. General workflow for handling Dibutyl dodecanedioate.

Emergency Procedures
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First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation persists.[5][6]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Get medical attention if

irritation develops.[6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[6][7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill Response Protocol

This protocol outlines the steps for cleaning a minor spill of Dibutyl dodecanedioate (less than

1 liter) in a laboratory setting.

Objective: To safely contain, absorb, and dispose of a minor Dibutyl dodecanedioate spill.

Materials:

Personal Protective Equipment (PPE): gloves, safety goggles, lab coat

Absorbent material (e.g., vermiculite, sand, or commercial absorbent pads)

Two plastic bags

Dustpan and brush (or other scooping tool)

Hazardous waste labels
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Procedure:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Ensure Ventilation: If not already working in a fume hood, ensure the area is well-ventilated

by opening sashes or doors if it is safe to do so.

Contain the Spill: Cover the spill with an absorbent material, starting from the outside and

working inwards to prevent it from spreading.[8]

Absorb the Chemical: Allow the absorbent material to fully soak up the liquid.

Collect the Waste: Carefully scoop the absorbent material into a plastic bag.

Decontaminate the Area: Wipe down the spill area with a cloth dampened with soapy water.

Dispose of Contaminated Materials: Place the used cloth and any other contaminated items,

including gloves, into a second plastic bag.

Package and Label Waste: Seal both bags and label them as hazardous waste according to

your institution's guidelines.

Final Steps: Wash hands thoroughly with soap and water. Report the incident to the

appropriate laboratory safety personnel.

Disposal Plan
All waste materials, including the chemical itself and any contaminated items, must be

disposed of in accordance with local, state, and federal regulations.[4][9]

Unused Chemical: Dispose of as hazardous chemical waste. Do not pour down the drain.

Contaminated Materials: Items such as gloves, absorbent materials, and paper towels

contaminated with Dibutyl dodecanedioate should be collected in a designated, sealed

container and disposed of as hazardous waste.[3][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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